Cas no 2639427-53-3 (ethyl 2-3-(3-fluorophenyl)azetidin-3-ylacetate)
ethyl 2-3-(3-fluorophenyl)azetidin-3-ylacetate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-[3-(3-fluorophenyl)azetidin-3-yl]acetate
- EN300-27686752
- 2639427-53-3
- ethyl 2-3-(3-fluorophenyl)azetidin-3-ylacetate
-
- Inchi: 1S/C13H16FNO2/c1-2-17-12(16)7-13(8-15-9-13)10-4-3-5-11(14)6-10/h3-6,15H,2,7-9H2,1H3
- InChI Key: JLEQRJXNWYDFNB-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)C1(CC(=O)OCC)CNC1
Computed Properties
- Exact Mass: 237.11650692g/mol
- Monoisotopic Mass: 237.11650692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 38.3Ų
ethyl 2-3-(3-fluorophenyl)azetidin-3-ylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27686752-1g |
ethyl 2-[3-(3-fluorophenyl)azetidin-3-yl]acetate |
2639427-53-3 | 1g |
$1172.0 | 2023-09-10 | ||
| Enamine | EN300-27686752-5g |
ethyl 2-[3-(3-fluorophenyl)azetidin-3-yl]acetate |
2639427-53-3 | 5g |
$3396.0 | 2023-09-10 | ||
| Enamine | EN300-27686752-10g |
ethyl 2-[3-(3-fluorophenyl)azetidin-3-yl]acetate |
2639427-53-3 | 10g |
$5037.0 | 2023-09-10 | ||
| Enamine | EN300-27686752-0.05g |
ethyl 2-[3-(3-fluorophenyl)azetidin-3-yl]acetate |
2639427-53-3 | 0.05g |
$983.0 | 2023-09-10 | ||
| Enamine | EN300-27686752-0.1g |
ethyl 2-[3-(3-fluorophenyl)azetidin-3-yl]acetate |
2639427-53-3 | 0.1g |
$1031.0 | 2023-09-10 | ||
| Enamine | EN300-27686752-0.25g |
ethyl 2-[3-(3-fluorophenyl)azetidin-3-yl]acetate |
2639427-53-3 | 0.25g |
$1078.0 | 2023-09-10 | ||
| Enamine | EN300-27686752-0.5g |
ethyl 2-[3-(3-fluorophenyl)azetidin-3-yl]acetate |
2639427-53-3 | 0.5g |
$1124.0 | 2023-09-10 | ||
| Enamine | EN300-27686752-1.0g |
ethyl 2-[3-(3-fluorophenyl)azetidin-3-yl]acetate |
2639427-53-3 | 1g |
$1086.0 | 2023-05-25 | ||
| Enamine | EN300-27686752-2.5g |
ethyl 2-[3-(3-fluorophenyl)azetidin-3-yl]acetate |
2639427-53-3 | 2.5g |
$2295.0 | 2023-09-10 | ||
| Enamine | EN300-27686752-5.0g |
ethyl 2-[3-(3-fluorophenyl)azetidin-3-yl]acetate |
2639427-53-3 | 5g |
$3147.0 | 2023-05-25 |
ethyl 2-3-(3-fluorophenyl)azetidin-3-ylacetate Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on ethyl 2-3-(3-fluorophenyl)azetidin-3-ylacetate
Introduction to Ethyl 2-3-(3-fluorophenyl)azetidin-3-ylacetate (CAS No. 2639427-53-3)
Ethyl 2-3-(3-fluorophenyl)azetidin-3-ylacetate, identified by its CAS number 2639427-53-3, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of azetidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of a 3-fluorophenyl moiety in its structure enhances its pharmacological profile, making it a valuable scaffold for drug discovery and development.
The chemical structure of ethyl 2-3-(3-fluorophenyl)azetidin-3-ylacetate consists of an azetidine ring substituted with a carboxylate ester group at the 3-position and a phenyl ring at the 2- and 3-positions, which is further modified by a fluorine atom. This structural configuration imparts unique electronic and steric properties to the molecule, influencing its interactions with biological targets. The fluorine atom, in particular, is known to enhance metabolic stability and binding affinity, making this compound an attractive candidate for further investigation.
In recent years, there has been growing interest in azetidine derivatives as potential pharmacological agents. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anti-cancer, and antimicrobial applications. The fluorinated phenyl group in ethyl 2-3-(3-fluorophenyl)azetidin-3-ylacetate is particularly noteworthy, as it has been shown to improve the bioavailability and efficacy of related compounds. This has led to extensive research into optimizing the pharmacokinetic properties of azetidine derivatives for clinical use.
One of the most compelling aspects of ethyl 2-3-(3-fluorophenyl)azetidin-3-ylacetate is its potential as a lead compound for drug development. The azetidine core provides a rigid framework that can be modified to target specific biological pathways. Additionally, the presence of the fluorine atom allows for fine-tuning of the molecule's properties to enhance its binding affinity and selectivity. These features make it an ideal candidate for structure-based drug design and rational optimization.
Recent studies have demonstrated the biological activity of ethyl 2-3-(3-fluorophenyl)azetidin-3-ylacetate in various in vitro and in vivo models. For instance, research has shown that this compound exhibits inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression. The mechanism of action appears to involve modulation of signaling pathways that are critical for these diseases. These findings suggest that ethyl 2-3-(3-fluorophenyl)azetidin-3-ylacetate could be developed into a novel therapeutic agent with significant clinical benefits.
The synthesis of ethyl 2-3-(3-fluorophenyl)azetidin-3-ylacetate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorine atom into the phenyl ring is particularly challenging due to its high reactivity and sensitivity to various environmental factors. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels for this compound. These improvements have enabled researchers to conduct more comprehensive studies on its biological activity and pharmacological properties.
The pharmacokinetic profile of ethyl 2-3-(3-fluorophenyl)azetidin-3-ylacetate is another area of interest. Studies have shown that this compound exhibits good oral bioavailability and rapid absorption after administration. Its metabolic stability is also favorable, allowing for prolonged circulation time in the bloodstream. These properties make it an attractive candidate for further development as an oral therapeutic agent. Additionally, preliminary toxicology studies have indicated that this compound is well-tolerated at relevant doses, suggesting a favorable safety profile.
In conclusion, ethyl 2-3-(3-fluorophenyl)azetidin-3-ylacetate (CAS No. 2639427-53-3) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, including the presence of a fluorinated phenyl group, make it an ideal candidate for targeting various diseases. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for clinical use. As our understanding of drug design continues to evolve, compounds like ethyl 2-3-(3-fluorophenyl)azetidin-3-y acetate are poised to play a crucial role in the development of novel therapeutics.
2639427-53-3 (ethyl 2-3-(3-fluorophenyl)azetidin-3-ylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)